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Compound of Interest

Compound Name: Remibrutinib

Cat. No.: B610443

This document provides crucial safety and logistical information for the proper handling and
disposal of remibrutinib, a Bruton's tyrosine kinase (BTK) inhibitor used in laboratory
research. The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and environmental protection.

Hazard Identification and Safety Precautions

Remibrutinib is a substance that requires careful handling due to its potential health and
environmental effects. The primary hazards are summarized below.

Table 1: Summary of Remibrutinib Hazards
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Hazard Type Description Precautionary Statements

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P301 + P312:
Acute Oral Toxicity Harmful if swallowed.[1] IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[1] P330: Rinse mouth.

[1]

_ o P273: Avoid release to the
) Very toxic to aquatic life with )
Environmental Hazard ] environment.[1] P391: Collect
long lasting effects.[1] )
spillage.[1]

P261: Avoid breathing

) ) dust/fume/gas/mist/vapours/sp
May cause an allergic skin ]
] ray.[2] P280: Wear protective
o reaction or allergy or asthma ] ]
Sensitization ) gloves/protective clothing/eye
symptoms or breathing

e e protection/face protection.[2]
difficulties if inhaled.[2]

P284: Wear respiratory
protection.[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling remibrutinib, the following
personal protective equipment should be used:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Impervious clothing.[2]

Respiratory Protection: A suitable respirator should be worn, especially when handling the
powdered form of the compound.[2]
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An accessible safety shower and eye wash station must be available in the laboratory.[2]

Spill Management Protocol

In the event of a remibrutinib spill, immediate and appropriate action is necessary to contain
the substance and prevent environmental release.

Experimental Protocol for Spill Cleanup:

o Evacuate and Ventilate: Ensure the spill area is clear of personnel and that there is adequate
ventilation.[2]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[2]

o Absorption: Absorb solutions with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[1][2]

» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1][2]

o Disposal of Contaminated Material: Dispose of all contaminated materials, including the
absorbent material and any used PPE, as hazardous waste according to the procedures
outlined in Section 4.[1][2]

Proper Disposal Procedures for Remibrutinib

The disposal of remibrutinib and its containers must be conducted in a manner that is
compliant with all relevant regulations to protect human health and the environment. As an
investigational medication, its disposal is governed by regulations such as the Federal
Resource Conservation and Recovery Act (RCRA) in the United States.[3][4]

Step-by-Step Disposal Guide:

e Do Not Dispose Down the Drain: Under no circumstances should remibrutinib or its
solutions be disposed of down the sink or in any way that allows it to enter sewer systems or
waterways, due to its high toxicity to aquatic life.[1][5]
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o Segregate Waste: All remibrutinib waste, including pure compound, solutions, contaminated
labware (e.g., pipette tips, vials), and spill cleanup materials, must be segregated as
hazardous chemical waste.

o Use Designated Waste Containers: Collect all remibrutinib waste in a designated, properly
labeled, and sealed hazardous waste container.[6] The container should be sturdy and leak-
proof.

o Contact Environmental Health and Safety (EHS): Your institution's Environmental Health and
Safety (EHS) department must be contacted to arrange for the pickup and disposal of the
hazardous waste.[3] They will provide guidance on specific labeling and storage
requirements.

o Professional Disposal: The ultimate disposal of remibrutinib waste must be carried out by
an approved and licensed waste disposal plant, typically via incineration.[1][3] This will be
managed by your EHS provider.

o Decontaminate Empty Containers: Thoroughly decontaminate any empty original containers
by rinsing with a suitable solvent (e.g., alcohol). The rinsate must be collected as hazardous
waste. Once decontaminated, scratch out all personal or identifying information on the label
before disposing of the container as regular laboratory waste or recycling, in accordance with
institutional policies.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of remibrutinib.
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Remibrutinib Waste Generated
(Unused compound, contaminated labware, spill debris)

Yes

Follow Spill Management Protocol
(Contain, Absorb, Decontaminate)

No

Collect all waste in a designated,
sealed, and labeled hazardous waste container.

Do NOT dispose down the drain
or in regular trash.

Contact Environmental Health & Safety (EHS)
for waste pickup.

EHS manages disposal through an
approved waste disposal facility (incineration).

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of remibrutinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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